8-Bromo-5-chloro-1,2,3,4-tetrahydroquinoline
Overview
Description
8-Bromo-5-chloro-1,2,3,4-tetrahydroquinoline is a chemical compound with the molecular formula C9H9BrClN . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9BrClN/c10-7-3-4-8(11)6-2-1-5-12-9(6)7/h3-4,12H,1-2,5H2 .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . Its molecular weight is 246.53 .Scientific Research Applications
Synthesis of Quinoline Derivatives
8-Bromo-5-chloro-1,2,3,4-tetrahydroquinoline serves as a precursor in the synthesis of various quinoline derivatives, showcasing its versatility in organic synthesis. The compound is involved in efficient and selective synthesis pathways that lead to the production of tribromoquinoline and dibromo-1,2,3,4-tetrahydroquinoline derivatives through bromination reactions. These derivatives are further utilized to create a range of trisubstituted quinoline derivatives via lithium–halogen exchange reactions, offering a rich foundation for the development of novel organic compounds with potential applications in medicinal chemistry and materials science (Şahin et al., 2008).
Antifungal Activity
The compound has been investigated for its potential antifungal properties. Derivatives such as 3-bromo-6-chloro- and 6-bromo-3-chloro-8-quinolinols have been synthesized and tested against a variety of fungi, demonstrating varying degrees of fungitoxicity. This suggests the compound's utility in developing new antifungal agents, highlighting its significance in pharmaceutical research aimed at combating fungal infections (Gershon et al., 1996).
Heterocyclisation Catalyst
This compound derivatives are also pivotal in catalyzing heterocyclisation reactions. These reactions are crucial for the synthesis of dihydropyrroloquinolines, a class of compounds with potential therapeutic applications. The presence of the tetrahydroquinoline scaffold allows for good yields in heteroannulation reactions, showcasing the compound's role in the efficient synthesis of complex heterocyclic structures (Marchand et al., 2005).
Building Blocks for Drug Synthesis
The structural flexibility of this compound makes it an invaluable building block in the synthesis of potential drug candidates. Its derivatives are utilized in various synthetic pathways to create novel compounds that can be further modified and tested for therapeutic efficacy, underscoring its importance in the discovery and development of new medicines (Hargitai et al., 2018).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s known that tetrahydroquinolines can generate exo-iminium ion which can isomerize to more stable endo-iminium ion . This might be a part of the interaction mechanism of 8-Bromo-5-chloro-1,2,3,4-tetrahydroquinoline with its targets.
Biochemical Pathways
Tetrahydroquinolines are known to be involved in various biological activities, suggesting they may interact with multiple biochemical pathways .
Properties
IUPAC Name |
8-bromo-5-chloro-1,2,3,4-tetrahydroquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrClN/c10-7-3-4-8(11)6-2-1-5-12-9(6)7/h3-4,12H,1-2,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAJJEJCDRHIFTL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=C2NC1)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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